Cyanamide, (7-methyl-2-benzothiazolyl)-(9CI)

• CAS RN: 119283-92-0
• Molecular Formula: C9H7N3S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: (7-methyl-1,3-benzothiazol-2-yl)cyanamide
• InChI: InChI=1S/C9H7N3S/c1-6-3-2-4-7-8(6)13-9(12-7)11-5-10/h2-4H,1H3,(H,11,12)
• InChI Key: XEJDGGIRAABCBQ-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)N=C(S2)NC#N
• synonyms: Cyanamide, (7-methyl-2-benzothiazolyl)- (9CI)

Description

Cyanamide, (7-methyl-2-benzothiazolyl)-(9CI) is a chemical compound that has been widely used in scientific research applications. It is a white crystalline powder that is soluble in water and has a molecular weight of 151.21 g/mol. Cyanamide has been used in various fields, including agriculture, medicine, and biochemistry.

Mechanism Of Action

The mechanism of action of cyanamide is not fully understood. However, it has been suggested that cyanamide acts as a prodrug, which is metabolized in vivo to produce hydrogen cyanamide. Hydrogen cyanamide has been shown to have a variety of biological effects, including the inhibition of DNA synthesis and the induction of apoptosis.

Biochemical And Physiological Effects

Cyanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of alcohol dehydrogenase, which is involved in the metabolism of alcohol. Cyanamide has also been shown to inhibit the activity of aldehyde dehydrogenase, which is involved in the metabolism of acetaldehyde. In addition, cyanamide has been shown to increase the level of reactive oxygen species in cells, which can lead to oxidative stress and cell damage.

Advantages And Limitations For Lab Experiments

One of the advantages of using cyanamide in lab experiments is its low cost and availability. Cyanamide is also relatively easy to synthesize and has a long shelf life. However, one of the limitations of using cyanamide in lab experiments is its potential toxicity. Cyanamide has been shown to be toxic to cells at high concentrations, and caution should be taken when handling and using this compound.

Future Directions

There are several future directions for the use of cyanamide in scientific research. One area of interest is the use of cyanamide as a potential therapeutic agent for the treatment of various diseases, including cancer and diabetes. Another area of interest is the use of cyanamide as a tool for studying the mechanism of action of various enzymes and biological pathways. Additionally, the use of cyanamide in the development of new organic compounds and materials is an area of active research.

Synthesis Methods

Cyanamide can be synthesized through several methods, including the reaction of calcium cyanamide with sulfuric acid, the reaction of calcium cyanamide with hydrochloric acid, and the reaction of dicyandiamide with hydrochloric acid. The most commonly used method for synthesizing cyanamide is the reaction of calcium cyanamide with sulfuric acid.

Scientific Research Applications

Cyanamide has been widely used in scientific research applications due to its unique properties. It has been used as a reagent in organic synthesis, as a catalyst for the synthesis of various organic compounds, and as a starting material for the synthesis of pharmaceuticals. Cyanamide has also been used in the study of plant growth and development, as it has been shown to stimulate plant growth and increase crop yield.